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Compound of Interest

Compound Name: Butyl nonanoate

Cat. No.: B1595214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butyl nonanoate, a fatty acid ester

with applications ranging from flavor and fragrance to biofuel research. This document details

its chemical identity, physicochemical properties, and relevant experimental protocols.

Chemical Identity
IUPAC Name: butyl nonanoate[1][2][3]

Synonyms:

Butyl nonan-1-oate[2]

Nonanoic acid, butyl ester[2][4][5]

Butyl pelargonate[2][4][6]

n-Butyl nonanoate[4][6]

n-Pelargonic acid, butyl ester[2][4][6]

Pelargonic acid butyl ester[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of butyl nonanoate.
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Property Value Source

Molecular Formula C13H26O2 [3][5][7]

Molecular Weight 214.34 g/mol [2][3]

Appearance Colorless clear liquid [1][8]

Boiling Point 258.6 °C at 760 mmHg [1]

Density 0.869 g/cm³ [1]

Flash Point 109.6 °C [1]

Water Solubility
1.130 mg/L at 25 °C

(estimated)
[8]

logP (o/w) 5.371 (estimated) [8]

Refractive Index
1.42300 to 1.42900 at 20.00

°C
[8]

CAS Number 50623-57-9 [2][4]

Experimental Protocols
Butyl nonanoate is commonly synthesized through the Fischer esterification of nonanoic acid

and n-butanol, typically in the presence of an acid catalyst.

Materials:

Nonanoic acid

n-Butanol (an excess is generally used to shift the equilibrium)

Strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Solvent (e.g., benzene, toluene) to facilitate azeotropic removal of water

Dean-Stark apparatus

Reflux condenser
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Heating mantle

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Distillation apparatus

Procedure:

In a round-bottomed flask, combine nonanoic acid, an excess of n-butanol, and a catalytic

amount of sulfuric acid.

Add a suitable solvent to aid in the azeotropic removal of water.

Assemble the flask with a Dean-Stark apparatus and a reflux condenser.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap.

Continue the reaction until the theoretical amount of water has been collected, indicating the

reaction is nearing completion.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, a saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Remove the solvent and excess n-butanol using a rotary evaporator.

Purify the resulting crude butyl nonanoate by fractional distillation under reduced pressure

to obtain the pure ester.
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Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a primary technique for the

identification and purity assessment of butyl nonanoate.

Sample Preparation: Dilute the butyl nonanoate sample in a volatile organic solvent (e.g.,

hexane, ethyl acetate).

GC Conditions:

Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

Injector Temperature: 250 °C.

Oven Program: Start at a suitable initial temperature (e.g., 50 °C), hold for a few minutes,

then ramp up to a final temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from a low to high m/z range (e.g., 40-400 amu).

Identification: The resulting mass spectrum can be compared with reference spectra in

databases like NIST for confirmation.
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Caption: Fischer esterification of nonanoic acid and n-butanol to form butyl nonanoate.
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Caption: General experimental workflow for the synthesis and analysis of butyl nonanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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